[(3Ar,4R,5R,6aS)-4-[(E,3S)-3-hydroxyoct-1-enyl]-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate
[(3Ar,4R,5R,6aS)-4-[(E,3S)-3-hydroxyoct-1-enyl]-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate
Brand Name:
Vulcanchem
CAS No.:
51014-26-7
VCID:
VC0031306
InChI:
InChI=1S/C28H32O5/c1-2-3-5-10-22(29)15-16-23-24-17-27(30)32-26(24)18-25(23)33-28(31)21-13-11-20(12-14-21)19-8-6-4-7-9-19/h4,6-9,11-16,22-26,29H,2-3,5,10,17-18H2,1H3/b16-15+/t22-,23+,24+,25+,26-/m0/s1
SMILES:
CCCCCC(C=CC1C(CC2C1CC(=O)O2)OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)O
Molecular Formula:
C28H32O5
Molecular Weight:
448.5 g/mol
[(3Ar,4R,5R,6aS)-4-[(E,3S)-3-hydroxyoct-1-enyl]-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate
CAS No.: 51014-26-7
Reference Standards
VCID: VC0031306
Molecular Formula: C28H32O5
Molecular Weight: 448.5 g/mol
![[(3Ar,4R,5R,6aS)-4-[(E,3S)-3-hydroxyoct-1-enyl]-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate - 51014-26-7](/images/no_structure.jpg)
| CAS No. | 51014-26-7 |
|---|---|
| Product Name | [(3Ar,4R,5R,6aS)-4-[(E,3S)-3-hydroxyoct-1-enyl]-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate |
| Molecular Formula | C28H32O5 |
| Molecular Weight | 448.5 g/mol |
| IUPAC Name | [(3aR,4R,5R,6aS)-4-[(E,3S)-3-hydroxyoct-1-enyl]-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate |
| Standard InChI | InChI=1S/C28H32O5/c1-2-3-5-10-22(29)15-16-23-24-17-27(30)32-26(24)18-25(23)33-28(31)21-13-11-20(12-14-21)19-8-6-4-7-9-19/h4,6-9,11-16,22-26,29H,2-3,5,10,17-18H2,1H3/b16-15+/t22-,23+,24+,25+,26-/m0/s1 |
| Standard InChIKey | VUHYYFILFMCYQI-QCRMGOLMSA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@H]2[C@@H]1CC(=O)O2)OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)O |
| SMILES | CCCCCC(C=CC1C(CC2C1CC(=O)O2)OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)O |
| Canonical SMILES | CCCCCC(C=CC1C(CC2C1CC(=O)O2)OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)O |
| Synonyms | 2H-Cyclopenta[b]furan, [1,1’-biphenyl]-4-carboxylic Acid Deriv.; [3aR-[3aα,4α(1E,3S*),5β,6aα]]- [1,1’-Biphenyl]-4-carboxylic Acid, hexahydro-4-(3-hydroxy-1-octenyl)-2-oxo-2H-cyclopenta[b]furan-5-yl Ester; |
| PubChem Compound | 6577156 |
| Last Modified | Nov 11 2021 |
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